1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine

• IUPAC Name: (2,6-difluorophenyl)-[4-(2-fluoro-5-methyl-4-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H16F3N3O3/c1-11-9-16(14(21)10-15(11)24(26)27)22-5-7-23(8-6-22)18(25)17-12(19)3-2-4-13(17)20/h2-4,9-10H,5-8H2,1H3
• InChI Key: QUPBUYYTRSJVTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1[N+](=O)[O-])F)N2CCN(CC2)C(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C18H16F3N3O3
• Molecular Weight: 379.3 g/mol

Description

1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine, also known as DFBNP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine acts as a positive allosteric modulator of the GABA-A receptor, which is a ligand-gated ion channel that mediates the inhibitory effects of the neurotransmitter GABA in the brain. By binding to a specific site on the receptor, 1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine enhances the activity of the receptor, leading to increased inhibition of neuronal activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine are primarily mediated through its action on the GABA-A receptor. By enhancing the activity of the receptor, 1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine can lead to increased inhibition of neuronal activity, which can have a range of effects on the brain and body. These effects can include sedation, anxiolysis, anticonvulsant activity, and muscle relaxation.

Advantages and Limitations for Lab Experiments

1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine has several advantages as a tool for scientific research, including its high potency and selectivity for the GABA-A receptor, as well as its ability to cross the blood-brain barrier. However, 1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine also has some limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research on 1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine, including the development of more potent and selective analogs, the exploration of its potential therapeutic applications in neurological disorders, and the investigation of its effects on other neurotransmitter systems and signaling pathways. Additionally, further studies are needed to better understand the long-term effects of 1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine on the brain and body, as well as its potential toxicity and side effects.

Synthesis Methods

1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine can be synthesized through a multi-step process that involves the reaction of 2,6-difluorobenzoyl chloride with 4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine in the presence of a base. The resulting product is then purified through column chromatography to obtain pure 1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine.

Scientific Research Applications

1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, 1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine has been explored as a potential drug candidate for the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease. In neuroscience, 1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine has been used as a tool to study the function of certain neurotransmitter receptors, such as the GABA-A receptor. In biochemistry, 1-(2,6-difluorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine has been utilized as a probe to study the structure and function of certain proteins.